Cas no 832118-04-4 (Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-)
![Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)- structure](https://www.kuujia.com/scimg/cas/832118-04-4x500.png)
832118-04-4 structure
Product name:Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-
Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-
- (3S)-2-methyl-1-(4-nitrophenyl)sulfonyl-3-phenylaziridine
- (3S)-2-Methyl-1-(4-nitrobenzene-1-sulfonyl)-3-phenylaziridine
- DTXSID80835413
- 832118-04-4
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- Inchi: InChI=1S/C15H14N2O4S/c1-11-15(12-5-3-2-4-6-12)16(11)22(20,21)14-9-7-13(8-10-14)17(18)19/h2-11,15H,1H3/t11?,15-,16?/m1/s1
- InChI Key: MFZTTWFHLYNZDG-YWCUFVOSSA-N
- SMILES: CC1C(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
Computed Properties
- Exact Mass: 318.06742811g/mol
- Monoisotopic Mass: 318.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.4Ų
- XLogP3: 2.6
Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)- Related Literature
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1. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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3. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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10. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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